Cas no 1807025-49-5 (2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol)

• Product Name: 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol
• CAS No: 1807025-49-5
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4794164
• Update Time: 2025-05-20

2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol

• Inchi： 1S/C9H5F7O/c10-4-1-6(8(11,12)13)5(3-17)7(2-4)9(14,15)16/h1-2,17H,3H2
• InChI Key： PUPYKMAPIZGVIW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1CO)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol

Introduction to 2,6-Bis(trifluoromethyl)-4-fluorobenzyl Alcohol (CAS No. 1807025-49-5)

2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol (CAS No. 1807025-49-5) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex molecular structure, which includes two trifluoromethyl groups and a fluorine atom, making it highly versatile and reactive.

The chemical formula of 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol is C₁₁H₇F₅O. The presence of multiple fluorine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity and stability. These properties make it an attractive candidate for use in the synthesis of advanced materials and pharmaceutical intermediates.

In the realm of pharmaceutical research, 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol has shown promise as a building block for the development of novel drugs. The trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug molecules, while the fluorine atom can modulate their biological activity. Recent studies have explored its potential in the synthesis of antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A notable example of its application in drug discovery is its use as an intermediate in the synthesis of potent antiviral compounds. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral agents using 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol. These compounds exhibited high potency against a range of viral pathogens, including influenza and hepatitis C viruses.

Beyond pharmaceuticals, 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as polymers and coatings. Research published in the Journal of Materials Chemistry C in 2020 demonstrated the use of this compound in the synthesis of high-performance polymer coatings with enhanced thermal stability and mechanical strength.

The synthetic route to 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol involves several well-established chemical transformations. One common approach is to start with 2,6-dichloro-4-fluorobenzonitrile, which is then converted to the corresponding benzyl chloride through a series of reactions including hydrolysis and reduction. The benzyl chloride can then be further transformed into the alcohol using a suitable nucleophile such as sodium borohydride or lithium aluminum hydride.

The physical properties of 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol, such as its melting point, boiling point, and solubility, are crucial for its handling and application. It typically appears as a colorless liquid with a characteristic odor. Its solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it easy to handle in laboratory settings.

In terms of safety and environmental impact, it is important to note that while 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

The future prospects for 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, recent studies have investigated its potential as a ligand in metal-catalyzed reactions and its use in the development of new materials with unique optical properties.

In conclusion, 2,6-Bis(trifluoromethyl)-4-fluorobenzyl alcohol (CAS No. 1807025-49-5) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific fields.